![molecular formula C10H9N3 B2413796 4-(2-Cyanoethylamino)benzonitrile CAS No. 1152546-51-4](/img/structure/B2413796.png)
4-(2-Cyanoethylamino)benzonitrile
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Overview
Description
Scientific Research Applications
Synthetic Chemistry and Catalysis :
- Benzonitriles, including derivatives like 4-(2-Cyanoethylamino)benzonitrile, are significant in natural products, pharmaceuticals, and agrochemicals. Their synthesis has been a focus in chemistry, with methods like N-heterocyclic carbene-catalyzed benzannulation to assemble benzonitrile frameworks (Jia & Wang, 2016).
- Palladium-catalyzed cyanation methods have been developed for the synthesis of benzonitriles, which are useful in dye, agrochemical, and pharmaceutical industries (Zhao, Xu, & Ritter, 2019).
Biotechnology and Environmental Science :
- Biotransformation of cyanomethyl benzonitriles (related to 4-(2-Cyanoethylamino)benzonitrile) by soil bacteria like Rhodococcus rhodochrous shows potential for environmental applications, highlighting how bacteria can modify these compounds (Dadd, Claridge, Walton, Pettman, & Knowles, 2001).
Materials Science :
- Certain benzonitrile derivatives are studied for their potential in creating new materials for nonlinear optical (NLO) applications, which are important in fields like telecommunications and laser technology (Mydlova et al., 2020).
- The use of 4-substituted benzonitriles in lithium-ion battery technology, demonstrating their role in improving the cyclic stability and performance of high voltage lithium-ion batteries (Huang et al., 2014).
Pharmacology :
- Exploration of benzonitrile derivatives for their potential as corrosion inhibitors in mild steel, which can have implications in the pharmaceutical industry where metal corrosion can affect drug purity and manufacturing processes (Chaouiki et al., 2018).
Safety and Hazards
“4-(2-Cyanoethylamino)benzonitrile” is classified as a hazard under the GHS07 signal word "Warning" . It has hazard statements H302, H312, H315, H319, H332, H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-(2-cyanoethylamino)benzonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3/c11-6-1-7-13-10-4-2-9(8-12)3-5-10/h2-5,13H,1,7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZBNTVICQQJVQH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)NCCC#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Cyanoethylamino)benzonitrile | |
CAS RN |
1152546-51-4 |
Source
|
Record name | 4-[(2-cyanoethyl)amino]benzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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